![molecular formula C8H7NO B1349315 3-Cyanobenzyl alcohol CAS No. 874-97-5](/img/structure/B1349315.png)
3-Cyanobenzyl alcohol
Overview
Description
Synthesis Analysis
The synthesis of benzyl alcohol derivatives can be complex and often involves multiple steps. For instance, the synthesis of (S)-α-cyano-3-phenoxybenzyl alcohol involves a chemo-enzymatic process with lipase-mediated resolution, indicating the potential for enantioselective synthesis methods for related compounds . Similarly, the synthesis of dendritic compounds starting from 3,5-dihydroxybenzyl alcohol suggests convergent growth methods could be applicable to the synthesis of 3-cyanobenzyl alcohol derivatives .
Molecular Structure Analysis
The molecular structure of benzyl alcohol derivatives can be determined using techniques such as X-ray single crystal analysis, as demonstrated for a cyclometalated Ir(III)-NHC complex derived from a benzyl alcohol . This suggests that similar analytical methods could be used to elucidate the structure of 3-cyanobenzyl alcohol.
Chemical Reactions Analysis
Benzyl alcohols can undergo various chemical reactions. For example, ortho-hydroxybenzyl alcohols can participate in Brønsted acid-catalyzed [4+3] cycloadditions to form heterocyclic scaffolds . Additionally, benzyl alcohols can be dehydrogenated to carboxylic acids using catalysts, as shown in the acceptorless dehydrogenation of alcohols . These reactions highlight the reactivity of benzyl alcohol derivatives and suggest that 3-cyanobenzyl alcohol could also undergo similar transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzyl alcohol derivatives can vary widely. For example, the solubility of cyclic oligomers derived from dialkoxybenzyl alcohols can influence the outcome of cyclooligomerization reactions . The chemo-enzymatic synthesis of (S)-α-cyano-3-phenoxybenzyl alcohol also highlights the importance of enantiomeric purity, which can affect the physical properties of the compound . These studies imply that the physical and chemical properties of 3-cyanobenzyl alcohol would need to be carefully characterized to understand its behavior in various applications.
Scientific Research Applications
Catalysis and Organic Synthesis
Ruthenium-Catalyzed Oxidative Coupling and Cyclization : A study described the use of 2-aminobenzyl alcohol in oxidative coupling and cyclization reactions to produce quinolines, highlighting a method that could be adaptable for 3-Cyanobenzyl alcohol in synthesizing heterocyclic compounds (Cho et al., 2003).
Oxidation Reactions Using Supported Gold Nanoparticles : Gold nanoparticles have been utilized for the oxidative functionalization of alcohols, including benzyl alcohol derivatives. This method points to potential applications in fine chemical synthesis and industrial processes (Martins et al., 2017).
Antimicrobial and Antifouling Compounds
- Marine-Derived Antifouling Compounds : Research on marine-derived fungi yielded compounds like 3-chloro-2,5-dihydroxybenzyl alcohol, which showed strong antifouling and antimicrobial properties. This suggests that derivatives of benzyl alcohol, potentially including 3-Cyanobenzyl alcohol, could have applications in developing new antifouling materials or antimicrobial agents (Kwong et al., 2006).
Biodegradation and Environmental Applications
- Biodegradation of Synthetic Pyrethroids : A study focused on the degradation of β-cyfluthrin, a synthetic pyrethroid, by Pseudomonas stutzeri, led to the identification of degradation products, including a compound structurally related to benzyl alcohol derivatives. This highlights the potential role of similar compounds in environmental bioremediation efforts (Saikia et al., 2005).
Mechanism of Action
Target of Action
This compound is often used as an organic synthesis intermediate
Pharmacokinetics
Its bioavailability, how it is absorbed and distributed in the body, how it is metabolized, and how it is excreted, are all factors that would need to be investigated in pharmacokinetic studies .
Result of Action
The molecular and cellular effects of 3-Cyanobenzyl alcohol’s action are currently unknown. As it is primarily used as an organic synthesis intermediate , its effects would largely depend on the specific context of its use and the resulting compounds it is involved in synthesizing.
Safety and Hazards
properties
IUPAC Name |
3-(hydroxymethyl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO/c9-5-7-2-1-3-8(4-7)6-10/h1-4,10H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCOFIIVWHXIDGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C#N)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50370442 | |
Record name | 3-Cyanobenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50370442 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyanobenzyl alcohol | |
CAS RN |
874-97-5 | |
Record name | 3-(Hydroxymethyl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=874-97-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Cyanobenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50370442 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(Hydroxymethyl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.